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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-methoxy-1-

nitrobenzene

CAS No.: 68837-96-7

Cat. No.: B3056081

Get Quote

Executive Summary & Chemical Identity[1]
4-(Chloromethyl)-2-methoxy-1-nitrobenzene, widely recognized by its CAS registry number

6378-19-4, is a critical benzylic electrophile used in the synthesis of pharmaceuticals,

agrochemicals, and functional dyes.

Critical Structural Clarification: There is a frequent nomenclature ambiguity in commercial

catalogs regarding the substitution pattern of this CAS number.

CAS 6378-19-4 corresponds to 4-(Chloromethyl)-2-nitroanisole (also known as 4-Methoxy-3-

nitrobenzyl chloride).[1]

Structure: The methoxy group (-OCH₃) is at position 1, the nitro group (-NO₂) is at position 2,

and the chloromethyl group (-CH₂Cl) is at position 4.

Distinction: This is distinct from the isomer 4-(Chloromethyl)-2-methoxy-1-nitrobenzene
(where NO₂ is at position 1), although the names are often used interchangeably in loose

trade vernacular. This guide focuses on the CAS 6378-19-4 entity.[1][2]
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Chemical Profile
Property Value

IUPAC Name 1-(Chloromethyl)-4-methoxy-3-nitrobenzene

Common Synonyms
4-Methoxy-3-nitrobenzyl chloride; 4-

(Chloromethyl)-2-nitroanisole

CAS Number 6378-19-4

Molecular Formula C₈H₈ClNO₃

Molecular Weight 201.61 g/mol

SMILES COC1=C(C=C(C=C1)CCl)[O-]

Physicochemical Properties[2][5][6]
The following data aggregates experimental values from industrial certificates of analysis (CoA)

and safety data sheets.

Parameter Specification Notes

Physical State Solid (Crystalline powder) Typically pale yellow to yellow.

Melting Point 86 – 88 °C
Sharp melting range indicates

high purity capability.

Boiling Point 195 – 196 °C

At 15 Torr (Reduced pressure

required to prevent

decomposition).

Density 1.317 g/cm³ Predicted/Calculated.[1]

Solubility
Soluble in DCM, THF, Ethyl

Acetate

Hydrolyzes slowly in water;

reactive in protic solvents.

Flash Point ~161 °C Closed Cup.

Synthetic Methodologies
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The synthesis of CAS 6378-19-4 is governed by the directing effects of the methoxy (activating,

ortho/para) and nitro (deactivating, meta) groups.[3] The chloromethyl group is introduced at

the position para to the methoxy group and meta to the nitro group, which is the most

electronically activated position on the ring.

Method A: Chloromethylation (Blanc Reaction) -
Industrial Route
This pathway utilizes o-nitroanisole as the starting material. The reaction is an electrophilic

aromatic substitution.

Reagents:o-Nitroanisole, Formaldehyde (or Paraformaldehyde), Hydrogen Chloride (gas),

Zinc Chloride (catalyst).

Conditions: 60–80 °C, anhydrous conditions.

Mechanism: The zinc chloride acts as a Lewis acid to generate the electrophilic

chloromethylating species from formaldehyde and HCl.

Method B: Chlorination of Alcohol - Laboratory Route
For higher purity requirements in drug discovery, the conversion of the corresponding benzyl

alcohol is preferred to avoid bis-chloromethylation byproducts.

Precursor: 4-Methoxy-3-nitrobenzyl alcohol.

Reagent: Thionyl Chloride (SOCl₂) or Methanesulfonyl chloride (MsCl)/LiCl.

Protocol:

Dissolve alcohol in Dichloromethane (DCM) at 0 °C.

Add SOCl₂ dropwise (1.2 equivalents).

Stir at room temperature for 2–4 hours.

Quench with saturated NaHCO₃, extract, and crystallize from Hexane/EtOAc.
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Visualization: Synthetic Pathways

Fig 1. Industrial (Blanc) and Laboratory (SOCl2) Synthesis Pathways
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Applications in Drug Development[5][7][8][9][10]
CAS 6378-19-4 serves as a "linchpin" intermediate, allowing the attachment of the 3-nitro-4-

methoxybenzyl moiety to pharmacophores. This moiety is valuable for two reasons:

Electronic Modulation: The nitro group withdraws electrons, influencing the pKa of nearby

amines.

Synthetic Versatility: The nitro group is a "masked" aniline. Post-alkylation, it can be reduced

to an amine (–NH₂), allowing for further functionalization (e.g., urea formation, amidation).

Key Reaction: N-Alkylation of Heterocycles
The benzylic chloride is highly reactive toward secondary amines and nitrogen heterocycles

(S_N2 mechanism).

Protocol: General N-Alkylation

Setup: Charge a reaction vessel with the secondary amine (1.0 eq) and Potassium

Carbonate (K₂CO₃, 2.0 eq) in Acetonitrile (MeCN).
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Addition: Add CAS 6378-19-4 (1.1 eq) dissolved in MeCN dropwise at room temperature.

Optimization: If reaction is sluggish, add catalytic Potassium Iodide (KI, 0.1 eq) to generate

the more reactive benzyl iodide in situ (Finkelstein condition).

Workup: Filter inorganic salts, concentrate filtrate, and purify via flash chromatography.

Downstream Transformations
Once the benzyl group is attached, the nitro group allows access to 3-amino-4-methoxybenzyl

derivatives, which are precursors to:

Kinase Inhibitors: Used in the synthesis of specific pyrrolo-fused heterocycles targeting

lymphoma cell lines (e.g., pyrrolo[3',4':3,4]cyclohepta[1,2-d][1,2]oxazoles) [1].

Benzoic Acid Derivatives: Oxidation of the chloromethyl group yields 4-methoxy-3-

nitrobenzoic acid, a scaffold for amide-based drugs and dyes [2].

Visualization: Reactivity Profile

Fig 2. Divergent Reactivity Profile of CAS 6378-19-4
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Handling & Safety (SHE Profile)
Signal Word: DANGER

Hazard Class H-Code Statement

Skin Corrosion H314
Causes severe skin burns and

eye damage.

Acute Toxicity H302 Harmful if swallowed.

Sensitization H317
May cause an allergic skin

reaction.

Critical Handling Protocol:

Lachrymator: This compound releases HCl upon hydrolysis and is a potent lachrymator (tear

gas effect). Always handle in a functioning fume hood.

Decontamination: Spills should be neutralized with dilute ammonia or sodium carbonate

solution before wiping.

Storage: Store at +2°C to +8°C. Moisture sensitive. Keep container tightly closed to prevent

hydrolysis to the benzyl alcohol and HCl gas buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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